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Compound of Interest

Compound Name: 3-Pyrazolidinone hydrochloride

Cat. No.: B160390 Get Quote

An In-depth Technical Guide to 3-Pyrazolidinone
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of 3-Pyrazolidinone hydrochloride. The information is compiled from various

public sources to support research, development, and quality control activities.

Chemical Identity and Physical Properties
3-Pyrazolidinone hydrochloride is a heterocyclic organic compound.[1][2] It is the

hydrochloride salt of 3-Pyrazolidinone, which enhances its stability and solubility, particularly in

aqueous media.[1] This compound is of interest in synthetic chemistry and pharmacology, with

potential applications in pharmaceutical research and development due to its reported

biological activities, including anti-inflammatory and analgesic properties.[1][2]

Table 1: General and Physical Properties of 3-Pyrazolidinone Hydrochloride
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Property Value Source(s)

CAS Number 1752-88-1 [3]

Molecular Formula C₃H₇ClN₂O [3]

Molecular Weight 122.55 g/mol [3]

Appearance
White to off-white or pale

yellow crystalline solid/powder
[2]

Melting Point 211-212 °C

Solubility Soluble in water and alcohol [1][3]

pKa Data not available

Density Data not available

Chemical Structure and Spectroscopic Data
The chemical structure of 3-Pyrazolidinone hydrochloride consists of a five-membered

pyrazolidinone ring. While specific spectroscopic data such as ¹H NMR, ¹³C NMR, and mass

spectrometry for 3-Pyrazolidinone hydrochloride are not readily available in public

databases, general characteristics of the pyrazolidinone ring system are well-documented for

related compounds.

Table 2: Chemical Identifiers

Identifier Value Source(s)

IUPAC Name
pyrazolidin-3-

one;hydrochloride

SMILES C1CNNC1=O.Cl [2]

InChI

InChI=1S/C3H6N2O.ClH/c6-3-

1-2-4-5-3;/h4H,1-2H2,

(H,5,6);1H

[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/cas/1752-88-1/
https://cymitquimica.com/cas/1752-88-1/
https://cymitquimica.com/cas/1752-88-1/
https://wap.guidechem.com/encyclopedia/3-pyrazolidinone-hydrochloride-dic152248.html
https://pubs.acs.org/doi/10.1021/acs.analchem.5c03836
https://cymitquimica.com/cas/1752-88-1/
https://www.benchchem.com/product/b160390?utm_src=pdf-body
https://www.benchchem.com/product/b160390?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-pyrazolidinone-hydrochloride-dic152248.html
https://cymitquimica.com/cas/1752-88-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Detailed, experimentally-derived spectroscopic data for 3-Pyrazolidinone
hydrochloride is not available in the searched public literature. Researchers should perform

their own spectral analysis for compound verification.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis, purification, and quantitative

analysis of 3-Pyrazolidinone hydrochloride are not extensively reported in publicly accessible

literature. The following sections provide generalized procedures based on common organic

chemistry techniques and information available for related pyrazolidinone derivatives.

A general approach to the synthesis of 3-pyrazolidinones involves the reaction of an α,β-

unsaturated ester with hydrazine hydrate.[4] A plausible synthesis for 3-Pyrazolidinone could

involve the reaction of ethyl acrylate with hydrazine hydrate, followed by cyclization and

subsequent treatment with hydrochloric acid to form the hydrochloride salt.

Generalized Synthetic Workflow:

Ethyl Acrylate +
Hydrazine Hydrate Hydrazino Propionate IntermediateReaction Cyclization

(Heat) 3-Pyrazolidinone (Free Base)

3-Pyrazolidinone Hydrochloride

Salt Formation

HCl

Click to download full resolution via product page

Generalized Synthetic Workflow for 3-Pyrazolidinone Hydrochloride.

Recrystallization is a standard method for the purification of solid organic compounds.[5][6] The

choice of solvent is critical and should be determined experimentally. A suitable solvent would

dissolve the compound well at an elevated temperature but poorly at room temperature.

Generalized Recrystallization Protocol:

Solvent Selection: Experimentally determine a suitable solvent or solvent pair (e.g.,

ethanol/water, isopropanol).
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Dissolution: Dissolve the crude 3-Pyrazolidinone hydrochloride in a minimal amount of the

hot solvent.

Decolorization (Optional): If colored impurities are present, add a small amount of activated

charcoal and heat briefly.

Hot Filtration: Quickly filter the hot solution to remove insoluble impurities and charcoal.

Crystallization: Allow the filtrate to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Isolation: Collect the crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of cold solvent.

Drying: Dry the purified crystals under vacuum.

While a specific validated HPLC or titration method for 3-Pyrazolidinone hydrochloride was

not found, a general approach for quantitative analysis of a basic hydrochloride salt would

involve titration with a standardized strong base.

Generalized Titration Workflow:
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Accurately weigh
3-Pyrazolidinone HCl sample

Dissolve in deionized water

Add a suitable indicator
(e.g., phenolphthalein)

Titrate with standardized
NaOH solution

Observe endpoint
(color change)

Calculate purity based on
titrant volume and concentration

Click to download full resolution via product page

Generalized Workflow for Quantitative Analysis by Titration.

Biological Activity and Mechanism of Action
One of the synonyms for 3-Pyrazolidinone hydrochloride, 4,5-Dihydro-1H-pyrazol-3-ol

hydrochloride, has been described as a potent inhibitor of the uptake and transport of serotonin

in the rat brain.[3] This suggests that the compound may act as a serotonin reuptake inhibitor

(SRI). SRIs block the serotonin transporter (SERT), leading to an increase in the extracellular

concentration of serotonin in the synaptic cleft.[7]

Proposed Mechanism of Action: Serotonin Transporter Inhibition
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The serotonin transporter is a protein that mediates the reuptake of serotonin from the synaptic

cleft back into the presynaptic neuron.[7] By inhibiting this transporter, 3-Pyrazolidinone
hydrochloride would increase the availability of serotonin to bind to postsynaptic receptors.

Presynaptic Neuron

Synaptic Cleft

Postsynaptic Neuron

Serotonin Vesicles

Serotonin

Release

Serotonin Transporter (SERT)

Reuptake

Postsynaptic Receptors

Binding
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Mechanism of Serotonin Transporter (SERT) Inhibition.

Safety Information
Based on available safety data sheets for related compounds, 3-Pyrazolidinone
hydrochloride should be handled with care. Appropriate personal protective equipment, such

as gloves, safety glasses, and a lab coat, should be worn. Work should be conducted in a well-

ventilated area. For detailed safety information, refer to the supplier's Safety Data Sheet (SDS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://web.williams.edu/imput/IVB4.html
https://www.benchchem.com/product/b160390?utm_src=pdf-body
https://www.benchchem.com/product/b160390?utm_src=pdf-body
https://www.benchchem.com/product/b160390?utm_src=pdf-body-img
https://www.benchchem.com/product/b160390?utm_src=pdf-body
https://www.benchchem.com/product/b160390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document is intended for informational purposes only and is based on publicly

available data. It is not a substitute for rigorous, experimentally validated data. Researchers

and developers should conduct their own studies to confirm the properties and suitability of 3-
Pyrazolidinone hydrochloride for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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